N-(2-(6-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: N-[2-[6-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C22H19ClN6O2S/c23-16-6-8-17(9-7-16)25-20(30)14-32-21-11-10-18-26-27-19(29(18)28-21)12-13-24-22(31)15-4-2-1-3-5-15/h1-11H,12-14H2,(H,24,31)(H,25,30)
• InChI Key: SRMAASYCSUZJPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN6O2S
• Molecular Weight: 466.9 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-b]pyridazine, which is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds that have atoms of at least two different elements as members of its ring. The compound contains a triazole moiety, which is a nitrogenous heterocyclic moiety with the molecular formula C2H3N3.

Molecular Structure Analysis

The compound contains a [1,2,4]triazolo[4,3-b]pyridazine core, which is a type of nitrogenous heterocyclic compound. It also contains a 4-chlorophenylamino group and a 2-oxoethylthio group.

Scientific Research Applications

Anticancer Activity

• Research indicates that derivatives of this compound exhibit potential anticancer properties. .

Antimicrobial Effects

• The compound and its derivatives have demonstrated antimicrobial activity against bacteria, fungi, and other pathogens. .

Analgesic and Anti-Inflammatory Properties

• Some derivatives of this compound exhibit analgesic (pain-relieving) and anti-inflammatory effects. .

Antioxidant Potential

• Antioxidants play a vital role in protecting cells from oxidative stress. .

Antiviral Activity

• Preliminary studies suggest that the compound and its derivatives may have antiviral effects. .

Enzyme Inhibition

• The compound interacts with specific enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, and lipase. .

Drug Design and Development

• Researchers are exploring the structure-activity relationship of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. Understanding how modifications affect biological activity is crucial for rational drug design. .

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, given the known activities of triazole compounds. Additionally, the synthesis process could be optimized, and the physical and chemical properties could be further investigated.

Mechanism of Action

Target of Action

Compounds with similar structures, such as non-steroidal anti-inflammatory drugs (nsaids), primarily target enzymes like cyclo-oxygenase (cox-1 and cox-2) which are involved in the biosynthesis of prostaglandins .

Mode of Action

Based on the structure and the known actions of similar compounds, it can be inferred that it may interact with its targets (like cox enzymes) to inhibit the biosynthesis of prostaglandins . Prostaglandins are derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase A2 .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, leading to a decrease in the production of prostaglandins and leukotrienes . This can have downstream effects such as reduced inflammation and pain, as these molecules are involved in mediating these responses .

Pharmacokinetics

Similar compounds are generally well absorbed and distributed throughout the body, metabolized in the liver, and excreted via the kidneys .

Result of Action

The result of the compound’s action would likely be a reduction in inflammation and pain, due to the decreased production of prostaglandins and leukotrienes . .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, the presence of other drugs could potentially affect the compound’s absorption or metabolism, thereby influencing its efficacy .